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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 177 is a synthetic azo dye belonging to the benzothiazole class. While
extensively utilized in the textile industry for dyeing polyester fabrics due to its vibrant red hue
and good fastness properties, its potential applications in a research setting, particularly as a
fluorescent probe, are less documented. This guide provides a comprehensive overview of
commercially available Disperse Red 177 for research purposes, its physicochemical
properties, and representative protocols for its potential use in cellular imaging, drawing
parallels with structurally and functionally similar lipophilic dyes.

Commercial Availability of Research-Grade Disperse
Red 177

Several chemical suppliers offer Disperse Red 177, which may be suitable for research
applications. While the designation "research-grade” can vary between suppliers, it typically
implies a higher purity and better characterization than industrial-grade dyes. Researchers
should always request a certificate of analysis (CoA) to verify the purity and identity of the
compound.

Potential suppliers for research quantities of Disperse Red 177 include:

» MedchemExpress: A supplier of a wide range of research chemicals and biochemicals.
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e Biosynth: A supplier of fine chemicals and custom synthesis services for the life science

industry.
» Alfa Chemistry: A global supplier of chemicals for research and development.

o Various other suppliers on platforms like ChemNet and Molbase: These platforms list
multiple suppliers, primarily based in Asia, offering Disperse Red 177. Purity and
documentation should be carefully verified when sourcing from these platforms.

It is crucial for researchers to contact these suppliers directly to inquire about the availability of
high-purity batches and to obtain detailed technical data sheets and certificates of analysis.

Physicochemical and Technical Data

The following table summarizes the key quantitative data for Disperse Red 177, compiled from

various supplier and chemical database sources.
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Property

Value

Reference(s)

Chemical Name

2-[(2-cyanoethyl){4-[(E)-(6-
nitro-1,3-benzothiazol-2-
yl)diazenyl]phenyl}amino]ethyl
acetate

[1]

C.l. Disperse Red 177,

Synonyms 2
ynony Disperse Red FRL 12

CAS Number 58051-98-2, 68133-69-7 [2][31[4]
Molecular Formula C20H18N60O4S [21[31[41[5]
Molecular Weight 438.46 g/mol [31[4]I5]
Appearance Red to dark red powder/grain [51[6]
Melting Point 167 °C [51[7]
Boiling Point ~665.8 °C (Predicted) [31[5]

Insoluble in water; Soluble in
Solubility organic solvents like DMSO [5]

and acetone.

>98% (as stated by some
Purity suppliers, verification with CoA  [8]

is required)

Hypothetical Mechanism of Cellular Interaction

As a lipophilic molecule, Disperse Red 177 is expected to interact with cells by passively

diffusing across the plasma membrane. Its hydrophobic nature would lead to its accumulation

in lipid-rich environments within the cell, such as the membranes of organelles and particularly

lipid droplets. This mechanism is common to other lipophilic fluorescent stains like Nile Red

and BODIPY. The fluorescence of such dyes is often environmentally sensitive, exhibiting

enhanced quantum yield in nonpolar environments, which would make lipid droplets appear

brightly stained against the aqueous cytoplasm.
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Caption: Conceptual diagram of the cellular uptake and accumulation of a lipophilic dye.

Representative Experimental Protocols

Due to the lack of published research protocols for the use of Disperse Red 177 in biological
imaging, the following methodologies are adapted from standard protocols for other lipophilic
red fluorescent dyes, such as Nile Red and BODIPY 493/503, which are commonly used to

stain intracellular lipid droplets.[9][10][11][12][13][14] These protocols should serve as a starting
point for optimization.

Preparation of Staining Stock Solution

e Prepare a 1 mM stock solution of Disperse Red 177 in high-purity, anhydrous dimethyl
sulfoxide (DMSO).
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Sonicate briefly if necessary to ensure complete dissolution.

Aliquot the stock solution into small, single-use volumes and store at -20°C, protected from
light and moisture. Avoid repeated freeze-thaw cycles.

Staining Protocol for Live Adherent Cells

Plate cells on glass-bottom dishes or coverslips and culture to the desired confluency
(typically 60-80%).

Prepare a fresh working staining solution by diluting the 1 mM stock solution in a serum-free
culture medium or phosphate-buffered saline (PBS) to a final concentration of 0.5-2 uM. The
optimal concentration should be determined empirically.

Remove the culture medium from the cells and wash once with warm PBS.

Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from
light.

Remove the staining solution and wash the cells two to three times with warm PBS to
remove excess dye and reduce background fluorescence.

Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

Proceed with imaging immediately using fluorescence microscopy.

Staining Protocol for Fixed Cells

Culture and treat cells as required on coverslips.
Wash cells with PBS.

Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room
temperature.

Wash the fixed cells three times with PBS.

Prepare the staining solution as described for live-cell staining (Step 1.2).
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 Incubate the fixed cells with the staining solution for 20-30 minutes at room temperature,
protected from light.

e Wash the cells three times with PBS.

o (Optional) Counterstain nuclei with a suitable stain like DAPI.

e Mount the coverslips onto microscope slides using an appropriate mounting medium.
e Image using fluorescence microscopy.

Experimental Workflow and Visualization

The following diagram illustrates a typical workflow for a cell-based fluorescence microscopy
experiment using a lipophilic dye like Disperse Red 177.
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Caption: A typical experimental workflow for staining fixed cells with a lipophilic dye.

Conclusion

Disperse Red 177 is a readily available dye with physicochemical properties that suggest its
potential as a lipophilic fluorescent stain for biological research. While direct, published
applications in this area are currently lacking, this guide provides researchers with the
necessary information on its sourcing, properties, and representative protocols to explore its
utility in cellular imaging. It is imperative that researchers obtain high-purity material and
perform thorough validation and optimization of staining conditions for their specific cell types
and experimental questions. The provided workflows and diagrams, based on analogous well-
characterized dyes, offer a solid foundation for these investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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